Cas no 2228250-16-4 (3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine
• CAS No: 2228250-16-4
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 6070607
• PubChem ID: 165851754
• Update Time: 2025-10-30

3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine
• EN300-2003357
• 2228250-16-4

• Inchi： 1S/C10H14FNO2S/c1-15(13,14)10-5-3-2-4-8(10)9(11)6-7-12/h2-5,9H,6-7,12H2,1H3
• InChI Key： BWZJDPZYRINRDN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(CCN)F)(=O)=O

Computed Properties

• Exact Mass: 231.07292802g/mol
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine

Introduction to 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine (CAS No: 2228250-16-4)

3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228250-16-4, belongs to a class of molecules that incorporate both fluorine and methanesulfonyl groups, which are known to enhance the metabolic stability and binding affinity of drug candidates. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The fluorine atom in 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine is a key structural feature that contributes to its pharmacological properties. Fluorinated compounds are widely recognized for their ability to improve the pharmacokinetic profiles of drugs, including their bioavailability, lipophilicity, and metabolic resistance. In particular, fluorine substitution at the C3 position of the propan-1-amine backbone can influence the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity. Recent studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved binding affinities to enzymes and receptors.

The 2-methanesulfonylphenyl moiety in the name 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine further contributes to the compound's complexity and functionality. The methanesulfonyl group is known for its ability to increase the solubility and stability of pharmaceutical compounds, while also enhancing their interaction with biological targets. This group is often incorporated into drug candidates to improve their pharmacological properties, such as receptor binding and metabolic stability. The phenyl ring provides additional opportunities for molecular optimization, allowing for further modifications that can fine-tune the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of compounds like 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine. These tools have been instrumental in predicting how modifications to the molecule can affect its biological activity, helping to guide the design of more effective drug candidates. For instance, studies have shown that altering the electronic distribution around the fluorine atom can significantly impact the compound's interactions with biological targets, making it a crucial area for further investigation.

In addition to its potential applications in drug development, 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine may also find utility in other areas of chemical research. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules, and its fluorinated nature could make it useful in materials science applications where metabolic stability is important. The combination of a fluorine atom and a methanesulfonyl group provides a versatile platform for further chemical exploration.

The synthesis of 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing high-purity compounds.

One of the most exciting aspects of 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine is its potential as a lead compound for novel therapeutics. Researchers are actively exploring its biological activity across various disease areas, including oncology, inflammation, and central nervous system disorders. The combination of fluorine and methanesulfonyl groups is particularly well-suited for modulating biological pathways involved in these conditions. For example, studies have suggested that fluorinated compounds can exhibit potent inhibitory effects on kinases and other enzymes implicated in cancer progression.

The development of new drugs often involves iterative processes of synthesis, characterization, and biological testing. In the case of 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine, researchers are employing high-throughput screening techniques to rapidly assess its activity against a wide range of biological targets. These approaches allow for the identification of promising derivatives that can be optimized further. Additionally, computational methods are being used to predict how structural modifications will affect potency and selectivity, streamlining the drug discovery process.

As our understanding of molecular interactions continues to evolve, so too does our ability to design compounds like 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine with greater precision. The integration of machine learning algorithms into drug discovery pipelines has enabled researchers to identify novel molecular structures that may not have been considered previously. This interdisciplinary approach holds great promise for accelerating the development of new therapeutic agents.

In conclusion, 3-fluoro-3-(2-methanesulfonylphenyl)propan-1-amine (CAS No: 2228250-16) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a fluorine atom and a methanesulfonyl group provides a versatile platform for further chemical exploration and drug development. As research in this area continues to progress, 2228250164 will undoubtedly play an important role in shaping the future of medicinal chemistry.